![molecular formula C18H24N2O5 B2438651 Tert-butyl 4-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]piperazine-1-carboxylate CAS No. 1338676-41-7](/img/structure/B2438651.png)
Tert-butyl 4-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]piperazine-1-carboxylate
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Overview
Description
“Tert-butyl 4-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]piperazine-1-carboxylate” is a derivative of N-Boc piperazine . It serves as a useful building block/intermediate in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones . These derived compounds have shown a wide spectrum of biological activities such as antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities .
Synthesis Analysis
The compound was synthesized through three steps, using tert-butyl-4-hydroxypiperdine-1-carboxylate as the starting material .Molecular Structure Analysis
The molecule of this compound is linear in shape with the ethyl acetate moiety adopting a fully extended conformation . The crystal structure of the compound adopts a two-dimensional zig-zag architecture featuring C–H…O intermolecular interactions .Physical And Chemical Properties Analysis
The compound has a melting point of 114.0 to 118.0 °C, a predicted boiling point of 492.8±35.0 °C, and a predicted density of 1.14±0.1 g/cm3 . It is stored in a sealed, dry environment, preferably in a freezer, under -20°C .Scientific Research Applications
Synthesis and Structural Analysis
Tert-butyl 4-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]piperazine-1-carboxylate and its derivatives have been a subject of research primarily in the context of synthesis and structural analysis. A variety of studies have focused on synthesizing different derivatives and analyzing their structures through various techniques such as X-ray diffraction, FT-IR, 1H & 13C NMR, and LCMS spectroscopy. For example, Kulkarni et al. (2016) synthesized two derivatives of N-Boc piperazine and characterized them using these methods. Their study also involved a detailed analysis of intermolecular interactions and crystal packing via Hirshfeld surface analysis and fingerprint plots (Kulkarni et al., 2016). Similarly, Mamat et al. (2012) reported the crystal and molecular structure of a tert-butyl piperazine-carboxylate derivative, providing insights into its bond lengths and angles (Mamat et al., 2012).
Biological Evaluation and Antibacterial Activities
Several studies have explored the biological applications of tert-butyl piperazine-carboxylate derivatives, including their antibacterial and antifungal properties. The study by Kulkarni et al. (2016) found that the synthesized compounds exhibited moderate activity against several microorganisms (Kulkarni et al., 2016). Sanjeevarayappa et al. (2015) synthesized a tert-butyl piperazine-carboxylate derivative and screened it for its in vitro antibacterial and anthelmintic activity, reporting moderate activity in these assays (Sanjeevarayappa et al., 2015).
Molecular Engineering and Pharmacological Potential
The pharmacological potential of tert-butyl piperazine-carboxylate derivatives has also been a topic of interest, with studies focusing on the synthesis of novel compounds that could serve as intermediates or cores in drug development. Gumireddy et al. (2021) prepared a sterically congested piperazine derivative and highlighted its potential as a pharmacologically useful core (Gumireddy et al., 2021). The study by Lanfumey et al. (1993) assessed the antagonist properties of certain novel compounds, demonstrating their potential in neuropsychopharmacology (Lanfumey et al., 1993).
Safety and Hazards
The compound is classified under GHS07, with a warning label. It can cause skin irritation (H315) and serious eye irritation (H319). Precautions include avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment, chemical impermeable gloves, and ensuring adequate ventilation are recommended .
Future Directions
The compound serves as a useful building block/intermediate in the synthesis of several novel organic compounds . Due to its easy modificability, proper alkalinity, water solubility, and the capacity for the formation of hydrogen bonds and adjustment of molecular physicochemical properties, the incorporation of the piperazine ring is considered as an important synthetic strategy in the field of drug discovery . Therefore, it can be expected that this compound will continue to be of interest in future research and development in the field of medicinal chemistry.
properties
IUPAC Name |
tert-butyl 4-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O5/c1-18(2,3)25-17(22)20-8-6-19(7-9-20)11-14(21)13-4-5-15-16(10-13)24-12-23-15/h4-5,10H,6-9,11-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOLNSWMCAVAFHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)CC(=O)C2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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